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Compound of Interest

Compound Name: 2-Bromo-2-methylpropane

Cat. No.: B165281

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information for 2-bromo-2-methylpropane (tert-
butyl bromide), a versatile reagent in organic synthesis. The following sections detail the
compound's properties, hazards, and the necessary precautions for its safe use in a laboratory
setting. All data is compiled from publicly available Safety Data Sheets (SDS) to ensure a
comprehensive overview for professionals in research and development.

Core Safety & Physical Data

Quantitative data regarding the physical, chemical, and toxicological properties of 2-bromo-2-
methylpropane are summarized below for clear reference and comparison.

Physical and Chemical Properties
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Property Value Source
CAS Number 507-19-7 [1112]
Molecular Formula CaHoBr [1]
Molecular Weight 137.02 g/mol [11[3]
Appearance C.:olc')rless to yellow-brown 1]
liquid
Melting Point -20 °C [1][4](5]
Boiling Point 71-73°C [415]
Density 1.22 g/mL at 20 °C [11[4115]
Flash Point 16 °C (60.8 °F) - closed cup [41[5]
Vapor Pressure 57 hPa @ 0 °C; 179.9 hPa @ ”
25°C
Water Solubility Insoluble [1][4]
Refractive Index n20/D 1.4279 [1][5]
Test Species Route Value Source
LD50 Rat Intraperitoneal 1250 mg/kg [4]
LD50 Mouse Intraperitoneal 4400 mg/kg [4]

It is important to note that detailed experimental protocols for the determination of this

toxicological data are not typically provided in standard Safety Data Sheets and were not

available in the consulted resources.

Hazard Classifications
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Classification System Rating Source
GHS Classification Flammable Liquid Category 2 [2][6]
) Health: 2, Flammaubility: 3,
NFPA Rating N
Instability: O
WHMIS Classification B2, D2B

Experimental Protocols and Safe Handling

While specific experimental protocols for toxicity studies are not available, the following
procedures for safe handling, storage, and emergency response are compiled from multiple
safety data sheets.

Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling 2-bromo-2-methylpropane. This includes:

Eye Protection: Wear indirect-vent, impact, and splash-resistant goggles. A face shield

should be worn in conjunction with goggles when there is a high risk of splashing.[7]

o Hand Protection: Wear protective gloves. The specific glove material should be chosen
based on recommendations from safety equipment suppliers for resistance to this chemical.

[7]

o Skin and Body Protection: Flame-retardant antistatic protective clothing is recommended.[2]
All protective clothing should be clean and worn daily.[7]

o Respiratory Protection: If the potential for overexposure exists, use a MSHA/NIOSH-
approved respirator. A written respiratory protection program that includes training, fit testing,
and medical exams is required.[7]

Storage and Handling Procedures

o Storage: Store in a cool, dry, well-ventilated area designated for flammable liquids.[8] Keep
containers tightly closed. Sources of ignition, such as smoking and open flames, are
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prohibited in storage and handling areas. Metal containers should be grounded and bonded
during transfer.[7]

e Handling: Use only in a well-ventilated area with spark-proof tools and explosion-proof
equipment.[6] Avoid contact with eyes, skin, and clothing, and prevent inhalation. Do not eat,
drink, or smoke when using this product.[6]

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[8]

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek medical attention.[8]

« Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.[8]

 Ingestion: Do NOT induce vomiting. Rinse mouth thoroughly and seek medical attention.[4]

[8]

Visualized Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe management of 2-bromo-2-
methylpropane within a laboratory setting, from procurement to disposal.
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Caption: Logical workflow for the safe handling of 2-Bromo-2-methylpropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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